Cas no 898624-52-7 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide)

• Product Name: 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide
• CAS No: 898624-52-7
• MF: C₁₇H₁₆FN₅OS
• MW: 357.405244827271
• CID: 5485748
• PubChem ID: 7388053
• Update Time: 2025-06-12

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2715-0577
• 2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-fluorophenyl)acetamide
• 898624-52-7
• 2-((4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide
• AKOS016368641
• STL269958
• 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-fluorophenyl)acetamide
• 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C17H16FN5OS/c18-13-7-4-8-14(10-13)20-16(24)11-25-17-22-21-15(23(17)19)9-12-5-2-1-3-6-12/h1-8,10H,9,11,19H2,(H,20,24)
• InChI Key： FZBGICWVQMUPIS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=NN=C(CC2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 357.10595949g/mol
• Monoisotopic Mass: 357.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide

Introduction to 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide (CAS No. 898624-52-7)

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide, identified by its CAS number 898624-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a triazole ring system combined with a sulfanyl group, which confers unique chemical and biological properties. The structural motif of this molecule includes a benzyl substituent on the triazole ring and a fluorophenyl group attached to an acetamide moiety, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The triazole core in this compound is a well-known pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The presence of an amino group at the 4-position of the triazole ring enhances its reactivity, allowing for further functionalization and derivatization. This feature is particularly valuable in medicinal chemistry, where such modifications can lead to the development of novel therapeutic agents with improved efficacy and selectivity.

The sulfanyl group (–S–) attached to the triazole ring introduces additional chemical diversity, enabling interactions with biological targets through hydrogen bonding or other non-covalent forces. This structural element is also found in various biologically active compounds, suggesting that 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide may exhibit interesting pharmacological activities. The fluorophenyl moiety at the N-terminal position of the acetamide group adds another layer of complexity, as fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of triazole-based sulfonamides as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate enzyme activity and interfere with pathogenic processes. For instance, derivatives of triazole sulfonamides have been investigated for their role in inhibiting bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. The presence of both a sulfanyl group and an acetamide moiety in CAS No. 898624-52-7 suggests that it may exhibit similar inhibitory effects on bacterial growth or other microbial pathogens.

Moreover, the fluorine atom in the 3-fluorophenyl group is a key structural feature that can enhance the bioavailability and binding affinity of drug candidates. Fluorinated aromatic rings are commonly incorporated into pharmaceuticals due to their ability to improve metabolic stability and reduce degradation by enzymatic pathways. This characteristic makes 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide a potentially valuable scaffold for developing novel therapeutics with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates like CAS No. 898624-52-7 for further experimental validation. Computational studies have suggested that this compound may interact with biological targets such as kinases or proteases, which are involved in various disease pathways. The combination of structural features—triazole ring, sulfanyl group, benzyl substituent, acetamide moiety, and fluorophenyl group—makes it an intriguing molecule for drug discovery efforts.

In addition to its potential therapeutic applications, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide may find utility in biochemical research as a tool compound for studying enzyme mechanisms or as an intermediate in synthesizing more complex molecules. The versatility of its structural framework allows for modifications that can fine-tune its biological properties for specific applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cyclocondensation reactions followed by functionalization at various positions using appropriate reagents. The introduction of the sulfanyl group and subsequent attachment to the acetamide moiety are critical steps that must be carefully controlled to avoid side reactions.

From a synthetic chemistry perspective, CAS No. 898624-52-7 represents an excellent example of how combining different pharmacophoric elements can lead to innovative drug candidates. The presence of both electron-donating (amino) and electron-withdrawing (fluorine) groups creates a balance that can enhance binding interactions with biological targets while maintaining favorable pharmacokinetic properties.

The study of triazole sulfonamides has been further advanced by recent discoveries regarding their role in modulating immune responses and inflammatory pathways. Some derivatives have shown promise in preclinical models as potential treatments for autoimmune diseases or chronic inflammation disorders. Given these findings, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-ylsulfanyl-N-(3-fluorophenyl)acetamide could be explored as a lead compound for developing novel immunomodulatory therapies.

In conclusion, CAS No. 898624-52-7, identified as 2-(4-amino- 5-benzyl- 4H- 1, 2, 4-triazol- 3- ylsulfanyl)-N- (3-fluorophenyl)acetamide, is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups—including a triazole core, a sulfanyl group, a benzyl substituent, an acetamide moiety, and a fluorophenyl group—makes it an attractive candidate for further investigation. The growing body of evidence supporting the therapeutic value of triazole-based sulfonamides suggests that this compound could play a role in developing novel treatments for various diseases. As research continues, additional insights into its biological activity and potential applications are expected to emerge, further solidifying its importance in medicinal chemistry.